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Compound of Interest

Compound Name: 1,3-Bis(4-aminophenoxy)benzene

Cat. No.: B160649 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of 1,3-Bis(4-aminophenoxy)benzene (CAS No: 2479-46-1). Adherence to these

guidelines is essential for ensuring laboratory safety and minimizing risk to personnel and the

environment.

Hazard Identification and Immediate Precautions
1,3-Bis(4-aminophenoxy)benzene is classified as an aromatic amine and ether. It is harmful if

swallowed and is toxic to aquatic life.[1][2] It may also cause skin and serious eye irritation.[3]

All personnel must review the Safety Data Sheet (SDS) before commencing any work with this

compound.

Immediate Actions in Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[3][4]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. Seek medical attention if irritation persists.[3][4]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following table

summarizes the required PPE for handling 1,3-Bis(4-aminophenoxy)benzene.

Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

during weighing, dissolving,

and reaction setup.

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene

recommended)

To prevent skin contact.

Double-gloving is advised, with

frequent changes.

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient to control airborne

concentrations.

Quantitative Data Summary
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The following table summarizes key quantitative data for 1,3-Bis(4-aminophenoxy)benzene.

Property Value Source

CAS Number 2479-46-1 [5][6]

Molecular Formula C₁₈H₁₆N₂O₂ [2]

Molecular Weight 292.34 g/mol [2]

Appearance White to Brown powder/crystal [2][6]

Melting Point 115-118 °C [7]

Boiling Point 434.27 °C (estimated) [7]

Purity >98.0% (GC) [2][6]

Occupational Exposure Limits (OELs) for 1,3-Bis(4-aminophenoxy)benzene have not been

established. In the absence of specific limits, it is crucial to handle this compound with stringent

controls to minimize any potential exposure.

Experimental Protocols: Step-by-Step Guidance
Weighing and Dissolving the Compound
Objective: To accurately weigh and safely dissolve 1,3-Bis(4-aminophenoxy)benzene for

experimental use.

Methodology:

Preparation:

Ensure a certified chemical fume hood is operational.

Don all required PPE as outlined in the table above.

Designate a specific area within the fume hood for handling the solid. Cover the work

surface with disposable bench paper.

Have labeled waste containers ready for solid and liquid waste.
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Weighing:

Place a calibrated analytical balance inside the fume hood or use a ventilated balance

enclosure.

Use a clean, dry weighing boat or paper.

Carefully transfer the desired amount of 1,3-Bis(4-aminophenoxy)benzene to the

weighing vessel using a clean spatula. Avoid generating dust.

Close the primary container immediately after dispensing.

Dissolving:

Place a clean, dry reaction vessel containing the appropriate solvent on a stir plate within

the fume hood.

Slowly add the weighed 1,3-Bis(4-aminophenoxy)benzene to the solvent while stirring to

prevent splashing.

If necessary, gently heat the solution using a controlled heating mantle. Do not use an

open flame.

Ensure the vessel is loosely capped or equipped with a condenser to prevent pressure

buildup and solvent evaporation.

Decontamination and Cleaning
Objective: To safely decontaminate work surfaces and equipment after handling 1,3-Bis(4-
aminophenoxy)benzene.

Methodology:

Surface Decontamination:

Wear appropriate PPE.
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Wipe down the work area within the fume hood with a cloth dampened with a suitable

solvent (e.g., ethanol or acetone), followed by a soap and water solution.[8]

Place all used disposable materials (bench paper, wipes) in a designated solid hazardous

waste container.

Glassware Decontamination:

Rinse glassware with a suitable solvent to remove residual compound. Collect this solvent

rinse in a designated liquid hazardous waste container.

Wash the glassware with soap and water, followed by a final rinse with deionized water.

Operational and Disposal Plans
Emergency Response Workflow
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Caption: Emergency response workflow for exposure to 1,3-Bis(4-aminophenoxy)benzene.

Waste Disposal Plan
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All waste generated from handling 1,3-Bis(4-aminophenoxy)benzene must be treated as

hazardous waste.

Solid Waste:

Collect all contaminated solid materials (e.g., gloves, weighing paper, bench paper, pipette

tips) in a clearly labeled, sealed, and compatible hazardous waste container.

The label must include the full chemical name and associated hazards.

Liquid Waste:

Collect all solutions containing 1,3-Bis(4-aminophenoxy)benzene and solvent rinses in a

labeled, sealed, and appropriate solvent waste container.

Segregate from incompatible waste streams.

Disposal Method:

Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal company.

Incineration in a chemical incinerator equipped with an afterburner and scrubber is a

recommended disposal method.[1][5]

Do not dispose of 1,3-Bis(4-aminophenoxy)benzene down the drain or in regular trash.

Waste Generation Collection & Segregation

Final Disposal

Contaminated Solid Waste Labeled Solid Waste Container

Contaminated Liquid Waste Labeled Liquid Waste Container

EHS/Licensed Disposal Pickup Chemical Incineration
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Caption: Waste disposal workflow for 1,3-Bis(4-aminophenoxy)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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